Cas no 1256833-56-3 (5-chloro-3-cyanopicolinic acid)

• Product Name: 5-chloro-3-cyanopicolinic acid
• CAS No: 1256833-56-3
• MF: C₇H₃ClN₂O₂
• MW: 182.563920259476
• CID: 2124903
• PubChem ID: 66545158
• Update Time: 2025-05-21

5-chloro-3-cyanopicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-cyanopicolinic acid
• EF-0728
• 5-chloro-3-cyanopyridine-2-carboxylic acid
• 1256833-56-3
• DB-332916
• MFCD18260051
• AKOS015991398
• 5-chloro-3-cyanopyridine-2-carboxylicacid

• Inchi： 1S/C7H3ClN2O2/c8-5-1-4(2-9)6(7(11)12)10-3-5/h1,3H,(H,11,12)
• InChI Key： FIQQYYHLOMZXKH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)O)C(C#N)=C1

Computed Properties

• Exact Mass: 181.9883050Da
• Monoisotopic Mass: 181.9883050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-chloro-3-cyanopicolinic acid

5-Chloro-3-cyanopicolinic Acid (CAS No. 1256833-56-3): A Versatile Building Block in Modern Organic Synthesis

In the realm of fine chemicals and pharmaceutical intermediates, 5-chloro-3-cyanopicolinic acid (CAS No. 1256833-56-3) has emerged as a critical compound for researchers and industries alike. Its unique molecular structure, combining a picolinic acid backbone with chloro and cyano functional groups, enables diverse applications in agrochemicals, medicinal chemistry, and material science. This article delves into its properties, synthesis, and relevance to trending topics like green chemistry and AI-driven drug discovery, addressing common queries from scientific databases and search engines.

The 5-chloro-3-cyanopicolinic acid molecule is characterized by its high reactivity, attributed to the electron-withdrawing effects of the cyano group and the steric influence of the chloro substituent. These features make it a preferred intermediate for constructing heterocyclic compounds, a focal point in crop protection and pharmaceutical formulations. Recent studies highlight its role in optimizing herbicide efficacy, aligning with the global demand for sustainable agriculture solutions. Searches for picolinic acid derivatives and chlorinated nitriles often lead to this compound, reflecting its niche yet growing importance.

Synthetic routes to CAS 1256833-56-3 typically involve halogenation and cyanation of picolinic acid precursors, with advancements in catalytic methods reducing waste and improving yields—a response to the green chemistry movement. Researchers frequently inquire about solvent-free synthesis or microwave-assisted reactions for this compound, underscoring the shift toward energy-efficient protocols. Analytical techniques like HPLC purity analysis and NMR spectroscopy are essential for quality control, as purity thresholds directly impact downstream applications.

In drug discovery, 5-chloro-3-cyanopicolinic acid serves as a scaffold for kinase inhibitors and antibacterial agents, topics dominating AI-powered molecular design platforms. Its compatibility with high-throughput screening (HTS) workflows makes it a candidate for virtual libraries, addressing frequent searches on fragment-based drug design. The compound’s logP and hydrogen bonding capacity are also analyzed in computational chemistry studies, bridging experimental and theoretical research.

From an industrial perspective, scalability and cost-effective production of 5-chloro-3-cyanopicolinic acid are hot topics. Manufacturers prioritize continuous flow chemistry to meet bulk demands while adhering to REACH regulations. Environmental concerns drive interest in biodegradable intermediates, though this compound’s stability in storage remains a practical advantage. FAQs about supply chain transparency and GMP compliance further highlight its commercial relevance.

Looking ahead, CAS 1256833-56-3 is poised to play a pivotal role in precision agriculture and personalized medicine, two fields fueled by big data analytics. Its integration into metal-organic frameworks (MOFs) for controlled-release formulations is another emerging area, resonating with searches on smart materials. As interdisciplinary research expands, this compound’s versatility ensures its place in both academic and industrial innovation pipelines.